Cas no 56701-09-8 (Methyl 1,2,4,5,5a,6,7,8,9,9a-decahydrobenzo[d]azepine-3-carboxylate)

• Product Name: Methyl 1,2,4,5,5a,6,7,8,9,9a-decahydrobenzo[d]azepine-3-carboxylate
• CAS No: 56701-09-8
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 2188588
• Update Time: 2023-08-06

Methyl 1,2,4,5,5a,6,7,8,9,9a-decahydrobenzo[d]azepine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Decahydro-3h-3-benzazepine-3-carboxylic acid methyl ester
• Methyl 1,2,4,5,5a,6,7,8,9,9a-decahydrobenzo[d]azepine-3-carboxylate

• Inchi： 1S/C12H21NO2/c1-15-12(14)13-8-6-10-4-2-3-5-11(10)7-9-13/h10-11H,2-9H2,1H3
• InChI Key： XOEJGGFAWMJTCK-UHFFFAOYSA-N
• SMILES： O(C)C(N1CCC2CCCCC2CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 214
• Topological Polar Surface Area: 29.5